Cas no 1261914-99-1 (6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid)

• Product Name: 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid
• CAS No: 1261914-99-1
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• MDL: MFCD18322720
• CID: 2763177
• PubChem ID: 53228539
• Update Time: 2025-04-21

6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322720
• 6-FLUORO-2-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
• 3-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-2-carboxylic acid
• 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%
• DTXSID70692072
• 1261914-99-1
• 6-Fluoro-2-(3-methylsulfonylaminophenyl)benzoic acid

• MDL： MFCD18322720
• Inchi： 1S/C14H12FNO4S/c1-21(19,20)16-10-5-2-4-9(8-10)11-6-3-7-12(15)13(11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key： FGDRUITUJIWMCG-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC=C(C=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 309.04710720Da
• Monoisotopic Mass: 309.04710720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives